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Compound of Interest

Compound Name: 4-(3-Oxomorpholino)benzoic acid
CAS No.: 720720-60-5
Cat. No.: B1602910
Get Quote
. J

Executive Summary & Physicochemical Context

4-(3-Oxomorpholino)benzoic acid is a bifunctional intermediate combining a polar lactam
(morpholin-3-one) ring and an ionizable carboxylic acid moiety. Unlike its aniline analogue (a
key Rivaroxaban intermediate), this compound presents unique purification challenges due to
its high polarity and potential for zwitterionic behavior or hydrogen-bond networking in the solid
state.

High-purity isolation requires exploiting the pH-dependent solubility of the carboxylic acid while
managing the solubility of the lactam ring in organic solvents. This guide details two
complementary protocols:

o Reactive Crystallization (pH-Swing): For gross purification from crude reaction mixtures (e.g.,
Buchwald-Hartwig coupling mixtures).

o Thermal Recrystallization: For final polishing to achieve >99.5% HPLC purity.

Table 1: Physicochemical Profile & Solubility Matrix
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Implication for

Property Value | Characteristic L
Crystallization
Unique identifier for
CAS Number 720720-60-5 , o
sourcing/validation.
_ Moderate MW; favorable for
Molecular Weight 221.21 g/mol ) )
crystalline packing.
) Soluble in mild bases
pKa (Predicted) ~4.0 - 4.2 (COOH)
(NaHCOs3, Na2CO:s).
N ) Ideal for Acid-Base
Solubility (Water) Low (pH < 3) / High (pH > 8) L
precipitation.
. Suitable for thermal
Solubility (MeOH/EtOH) Moderate (Hot) / Low (Cold) o
recrystallization.
- ) Use only as a solvent in
Solubility (DMSO/DMF) High

solvent/anti-solvent methods.

Protocol A: Reactive Crystallization (pH-Swing)

Objective: Isolation of the target acid from crude synthesis mixtures (containing inorganic salts,
catalyst residues, or unreacted morpholinone). Mechanism: The protocol converts the insoluble
free acid into a water-soluble carboxylate salt, filters off non-acidic impurities, and then
regenerates the crystalline acid via controlled acidification.

Step-by-Step Methodology

e Dissolution (Salt Formation):

[¢]

Suspend the crude solid (10.0 g) in Water (50 mL).

[¢]

Slowly add 10% NaOH (aq) or Sat. Na=COs while stirring until pH reaches 9.0-10.0.

o

Observation: The solid should dissolve completely to form a yellow-to-amber solution.

o

Control Point: If turbidity persists, these are non-acidic impurities.
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¢ Clarification Filtration:

o Add Activated Carbon (0.5 g) to adsorb color and trace metal catalysts (e.g., Cu/Pd
residues). Stir for 30 mins at 40°C.

o Filter through a Celite pad or 0.45 pum membrane.
o Result: Clear, amber filtrate containing the target as the sodium salt.
o Controlled Crystallization (Acidification):

Cool the filtrate to 20°C.

[e]

o

Slowly add 2N HCI dropwise.

[¢]

Critical Onset: Cloud point typically occurs around pH 5.5-6.0.

[e]

Continue addition until pH 2.0-2.5 is reached.

[e]

Aging: Stir the slurry for 60 minutes at 0-5°C to ripen the crystals and prevent occlusion of
salts.

* Isolation:
o Filter the white-to-off-white solid.
o Wash 1: Water (2 x 20 mL) to remove NacCl.
o Wash 2: Cold Isopropanol (1 x 10 mL) to displace water and speed drying.
o Dry under vacuum at 50°C.

Protocol B: Thermal Recrystallization (Polishing)

Objective: Removal of structurally similar impurities (e.g., isomers or decarboxylated
byproducts) to achieve API-grade purity. Solvent System: Ethanol / Water (90:10 v/v).

Step-by-Step Methodology
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¢ Dissolution:

o

Charge crude 4-(3-Oxomorpholino)benzoic acid (5.0 g) into a flask.

[¢]

Add Ethanol (95%, 40 mL).

[¢]

Heat to reflux (approx. 78°C).

[e]

Note: If dissolution is incomplete, add water dropwise (max 5 mL) until clear. The lactam
ring enhances solubility in alcohols compared to plain benzoic acid.

e Cooling Ramp (Nucleation Control):

o Remove heat source and allow the vessel to cool slowly to room temperature (approx.
1°C/min).

o Seeding (Optional): At 50°C, add a seed crystal (0.1% wt) to induce uniform particle size.
e Final Crystallization:

o Once at 25°C, cool further to 0-5°C using an ice bath.

o Hold for 2 hours.
e Filtration & Drying:

o Filter the crystalline needles.

o Wash with Cold Ethanol (5 mL).

o Dry in a vacuum oven at 55°C for 12 hours.

Process Logic & Visualization

The following diagram illustrates the decision matrix and workflow for purifying this
intermediate, highlighting the rejection of specific impurity classes.
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Caption: Workflow for the purification of 4-(3-Oxomorpholino)benzoic acid, separating
inorganic/catalytic impurities via pH swing and organic impurities via thermal recrystallization.

Troubleshooting & Critical Control Points
Impurity Profile & Rejection Strategies

o Copper/Palladium Residues: If the compound was synthesized via Buchwald-Hartwig
coupling, metal residues are a major risk.

o Solution: Include a chelating wash (e.g., 1% EDTA disodium salt) during the isolation step
of Protocol A, or use a metal scavenger resin (e.g., SiliaMetS®) during the alkaline
dissolution phase.

o Unreacted Morpholin-3-one: This starting material is highly water-soluble.

o Control: It is effectively removed in the filtrate of Protocol A (Acid-Base step) provided the
cake is washed thoroughly with water.

e Color Issues: Amber/Brown discoloration.

o Solution: The lactam nitrogen is susceptible to oxidation. Ensure the "Clarification
Filtration" step uses fresh Activated Carbon and minimize exposure to light during drying.

Analytical Validation
e HPLC Method: C18 Column, Water/Acetonitrile (0.1% H3PO4 gradient). The acid peak

typically elutes earlier than the corresponding ester or aniline precursors due to polarity.

e 1H NMR (DMSO-d6): Confirm the integrity of the morpholinone ring (multiplets at ~3.7 and
~4.0 ppm) and the benzoic acid protons (doublets at ~7.9 and ~7.5 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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